5-tert-butyl-N-(4-hydroxyphenyl)-2,3-dimethylbenzenesulfonamide

• Molecular Formula: C18H23NO3S
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 5-tert-butyl-N-(4-hydroxyphenyl)-2,3-dimethylbenzenesulfonamide
• InChI: InChI=1S/C18H23NO3S/c1-12-10-14(18(3,4)5)11-17(13(12)2)23(21,22)19-15-6-8-16(20)9-7-15/h6-11,19-20H,1-5H3
• InChI Key: FVMKEDCKEZVROI-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC(=C1)C(C)(C)C)S(=O)(=O)NC2=CC=C(C=C2)O)C
• Canonical SMILES: CC1=CC(=CC(=C1C)S(=O)(=O)NC2=CC=C(C=C2)O)C(C)(C)C

Description

5-tert-butyl-N-(4-hydroxyphenyl)-2,3-dimethylbenzenesulfonamide, commonly known as sulindac, is a non-steroidal anti-inflammatory drug (NSAID) that is used to treat pain, fever, and inflammation. Sulindac is a member of the sulfonamide class of drugs and is structurally related to the NSAID indomethacin.

Mechanism of Action

Sulindac works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in inflammation and pain. By inhibiting COX enzymes, sulindac reduces inflammation and pain.
Biochemical and physiological effects:
Sulindac has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-1 beta (IL-1 beta). It has also been shown to inhibit the activity of nuclear factor-kappa B (NF-kappa B), a transcription factor that is involved in inflammation and cancer.

Advantages and Limitations for Lab Experiments

Sulindac has several advantages for use in laboratory experiments. It is readily available and relatively inexpensive. It has also been extensively studied, and its mechanism of action is well understood. However, sulindac does have some limitations. It has a relatively short half-life, and its effects can be variable depending on the dose and the route of administration.

Future Directions

There are several potential future directions for research on sulindac. One area of interest is its potential use in the treatment of Alzheimer's disease. Sulindac has been shown to reduce the levels of beta-amyloid, a protein that is involved in the development of Alzheimer's disease. Another area of interest is its potential use in the treatment of inflammatory bowel disease. Sulindac has been shown to reduce inflammation in animal models of inflammatory bowel disease. Finally, there is interest in developing new derivatives of sulindac that may have improved potency and selectivity for specific COX enzymes.

Synthesis Methods

Sulindac can be synthesized by the reaction of 4-hydroxybenzenesulfonyl chloride with 2,3-dimethyl-2-butene-1-amine in the presence of a base such as sodium hydroxide. The reaction yields sulindac as a white crystalline solid.

Scientific Research Applications

Sulindac has been extensively studied for its potential therapeutic uses in various diseases such as cancer, Alzheimer's disease, and inflammatory bowel disease. Sulindac has been found to have anti-tumor properties and has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce the risk of colon cancer in patients with familial adenomatous polyposis.